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Get Quote

This technical guide provides a comprehensive overview of Thallium(lll) hydroxide, TI(OH)s,
also known as thallic hydroxide.[1][2] It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical identifiers,
physicochemical properties, experimental protocols for its synthesis, and its aqueous
speciation. Thallium and its compounds are extremely toxic and should only be handled by
trained professionals with appropriate safety measures in place.[3][4]

Chemical Identifiers and Nomenclature

Thallium(lll) hydroxide is a compound of thallium in its +3 oxidation state.[4][5] It is crucial to
distinguish it from Thallium(l) hydroxide (TIOH), also known as thallous hydroxide, which is a
strong base with the CAS Number 12026-06-1.[5][6][7][8][9][10][11][12] A specific CAS Registry
Number for Thallium(lll) hydroxide is not readily found in common chemical databases.

The primary identifiers for Thallium(lll) hydroxide are summarized in the table below.
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Identifier Value

IUPAC Name Thallium(lll) hydroxide

Other Names Thallium trihydroxide, Thallic hydroxide
Molecular Formula HsOsTl or TI(OH)s[1]

PubChem CID 20466441[1][13]

InChl INChI=1S/3H20.TI/h3*1H2;/q;;;+3/p-3[1]
InChlKey GEPJDKDOADVEKE-UHFFFAOYSA-K[1]
SMILES O--INVALID-LINK--O[1]

Physicochemical Properties

Thallium(lll) hydroxide is described as a reddish-brown or white solid.[1][2][4][14] It is a very
weak base and is considered one of the least soluble metal hydroxides.[1][15] This low
solubility is a key characteristic utilized in methods for removing thallium from wastewater.[3]
When heated, it decomposes into thallium(lll) oxide (TI203), and upon further heating, it breaks
down into thallium(l) oxide and oxygen.[4]

The following table summarizes key quantitative data for Thallium(lll) hydroxide.

Property Value Reference
Molar Mass 255.4053 g/mol [1][14][16]
Appearance Reddish-brown or white solid [1112][41[14]

Solubility Product Constant

10-43.2 15][16
(Ksp) [15][16]

TI(OH)2*+: 101-31T|(OH)2*:
107-64TI(OH)3(aq): [16]
106-58TI(OH)a~; 10522

Stepwise Association

Hydrolysis Constants

Note: Specific crystal structure data for Thallium(lll) hydroxide is not readily available in the
surveyed literature.[16]
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Experimental Protocols

The synthesis of Thallium(lll) hydroxide is typically achieved through precipitation from an
agueous solution. The extreme toxicity of all thallium compounds necessitates that these
procedures be conducted within a certified fume hood with appropriate personal protective
equipment (PPE).

Protocol 1: Precipitation from a Thallium(lll) Salt

This protocol details the synthesis and purification of Thallium(lll) hydroxide from Thallium(lll)
chloride by leveraging the compound's insolubility.[17]

o Materials:

o

Thallium(lll) chloride (TICIs)

[¢]

1 M Sodium hydroxide (NaOH) solution

[¢]

High-purity deionized water

o

pH meter or pH indicator strips

o

Beakers, magnetic stirrer, and stir bar

[¢]

Bichner funnel and filter paper
e Procedure:

o Preparation: In a fume hood, dissolve a known quantity of TICIs in a minimal amount of
deionized water in a beaker equipped with a magnetic stir bar.[17]

o Precipitation: While stirring the TICls solution, slowly add the 1 M NaOH solution dropwise.
A dense precipitate of TI(OH)s will form.[17]

o pH Monitoring: Continuously monitor the pH of the solution. Continue the addition of
NaOH until the pH is stable at a value of 10 or higher to ensure the complete precipitation
of TI(OH)3.[17]
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o Digestion: Gently stir the mixture at room temperature for 30-60 minutes. This "aging"
process can improve the filterability of the precipitate.[17]

o Isolation and Purification: Isolate the precipitate by vacuum filtration using a Biichner
funnel. Wash the collected solid with deionized water to remove soluble impurities, such
as NaCl.[17]

o Drying: Dry the purified TI(OH)s in an oven at a low temperature (below 100°C) to prevent
decomposition to TI20s.[3]

Protocol 2: Oxidation of Thallium(l) Followed by Precipitation

This method is often employed for the removal of thallium from wastewater and involves the
oxidation of the more soluble Thallium(l) to Thallium(lll), followed by precipitation.[3]

o Materials:

o A soluble Thallium(l) salt solution (e.g., Thallium(l) sulfate, TI>SOa4)

[¢]

An oxidizing agent (e.g., chlorine water, hydrogen peroxide)

[¢]

1 M Sodium hydroxide (NaOH) solution

[e]

1 M Hydrochloric acid (HCI) solution (for pH adjustment if needed)

o

pH meter

[¢]

Stir plate and stir bar

Beakers

o

[e]

Filtration apparatus (e.g., vacuum filter with 0.45 um filter paper)

e Procedure:

o Oxidation: Place a known volume of the Thallium(l) solution in a beaker with a stir bar. Add
the oxidizing agent to convert TI* to TI3+.[3]
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o pH Adjustment for Precipitation: Calibrate the pH meter. While stirring, slowly add 1 M
NaOH solution to the TI3* solution.[3]

o Precipitation: Monitor the pH and continue adding NaOH until the target pH range for
TI(OH)s precipitation (between pH 7.4 and 8.8) is reached and a solid precipitate forms.[3]
[15]

o Settling and Separation: Turn off the stirrer and allow the precipitate to settle. Separate the
solid TI(OH)s from the solution via vacuum filtration.[3]

o Analysis (Optional): The residual thallium concentration in the filtrate can be determined
using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to assess the efficiency of
the removal process.[3]

Aqueous Speciation of Thallium(lll)

The predominant species of Thallium(lll) in an aqueous solution is highly dependent on the pH.
The following diagram illustrates the speciation pathway of Thallium(lll) hydroxo complexes as
the pH changes.

pH=7.4 pH=8.38

Tl+ =269 g Ti(OH)z* PH=52 gl TI(OH)2*

TI(OH)s (solid) TI(OH)a

Click to download full resolution via product page

Caption: Predominant aqueous species of Thallium(lll) at different pH values.[3][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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